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Compound of Interest

Compound Name: Vopimetostat
CAS No.: 2760483-96-1
Cat. No.: B15583334
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of
Vopimetostat stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. Vopimetostat
is an orally bioavailable small molecule inhibitor of protein arginine methyltransferase 5
(PRMTD5), with potential applications in cancer research.[1][2] Adherence to these guidelines is
crucial for ensuring the accuracy and reproducibility of experimental results.

Vopimetostat: Key Properties

A summary of the essential quantitative data for Vopimetostat is presented in the table below
for easy reference.
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Property Value Source
Molecular Weight 520.69 g/mol [2]
Molecular Formula C28H36N602S [1][2]
CAS Number 2760483-96-1 [11[2]
Appearance White to off-white solid [2]

Solubility in 10% DMSO / 90%

> 2.5 mg/mL (4.80 mM 2
Corn Ol g ( ) 2]

Experimental Protocol: Preparation of Vopimetostat
Stock Solution

This protocol outlines the step-by-step procedure for preparing a Vopimetostat stock solution
in DMSO. It is recommended to perform a small-scale solubility test before preparing a large
volume of stock solution.

2.1. Materials and Equipment

o Vopimetostat powder

e Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSQO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

e Vortex mixer

» Water bath or sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

2.2. Safety Precautions
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» Vopimetostat is a potent bioactive compound. Handle with care and use appropriate PPE.
» Work in a well-ventilated area or a chemical fume hood.

o DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.
Avoid direct contact.

2.3. Step-by-Step Protocol

o Determine the Desired Stock Concentration and Volume: Based on your experimental
needs, decide on the final concentration (e.g., 10 mM, 20 mM, 50 mM) and the required
volume of the stock solution.

o Calculate the Required Mass of Vopimetostat: Use the following formula to calculate the
amount of Vopimetostat powder needed:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )
Example Calculation for a 10 mM Stock Solution (1 mL):
o Mass (g) = 0.010 mol/L x 0.001 L x 520.69 g/mol = 0.0052069 g
o Therefore, you will need 5.21 mg of Vopimetostat.
e Weighing Vopimetostat:
o Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.

o Carefully weigh the calculated amount of Vopimetostat powder and record the exact
mass.

e Adding DMSO:

o Add the appropriate volume of anhydrous DMSO to the tube containing the Vopimetostat
powder.

o For the 10 mM example, add 1 mL of DMSO.
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¢ Dissolution:

o Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution for any undissolved particles.

o If precipitation or cloudiness occurs, gentle warming in a water bath (not exceeding 37°C)
or brief sonication can aid in dissolution.[2]

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage.
o Before use, thaw the aliquot at room temperature and vortex briefly.

Visualizing the Workflow and Vopimetostat's Role

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway context of Vopimetostat.
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Stock Solution Preparation
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Caption: Workflow for Vopimetostat Stock Solution Preparation.
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Caption: Vopimetostat's Mechanism of Action via PRMT5 Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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